4-Ethoxynicotinaldehyde
Overview
Description
Scientific Research Applications
Aldehyde Analysis and Biological Impacts
Analytical Techniques for Aldehyde Detection
Advanced methods for detecting and quantifying aldehydes, such as 4-hydroxy-2-nonenal and malondialdehyde, in biological systems have been developed. For instance, solid phase extraction and liquid chromatography-tandem mass spectrometry have been utilized for evaluating aldehydes like 4-hydroxy-2-nonenal in pork products, highlighting the importance of sensitive detection techniques in food quality and safety assessment (Zanardi et al., 2002).
Aldehydes in Disease and Therapy
Research on aldehydes such as 4-hydroxynonenal has significantly contributed to understanding their bioactive marker roles in various pathophysiological processes. These compounds are identified as reliable markers of oxidative stress, potentially causative agents in diseases like Alzheimer's, and modulators of cell growth and signaling molecules. This underscores the dual role of aldehydes in both signaling and pathology, suggesting a nuanced role in cellular physiology and disease (Žarković, 2003).
Synthetic Applications
In synthetic chemistry, aldehydes serve as key intermediates in various reactions. For instance, the synthesis of pyranopyrazoles using isonicotinic acid demonstrates the role of aldehydes in facilitating complex organic transformations, suggesting a potential area where 4-Ethoxynicotinaldehyde could find applications (Zolfigol et al., 2013).
Environmental and Health Impacts
The degradation of aldehydes and their effects on environmental and human health are critical areas of study. For example, the genotoxicity of nonylphenol and its derivatives has been evaluated, indicating the environmental and health implications of aldehyde pollutants and the effectiveness of biodegradation treatments in mitigating these impacts (Frassinetti et al., 2011).
Safety and Hazards
properties
IUPAC Name |
4-ethoxypyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-2-11-8-3-4-9-5-7(8)6-10/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTPCEMVXJKMFNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=NC=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696415 |
Source
|
| Record name | 4-Ethoxypyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220021-59-9 |
Source
|
| Record name | 4-Ethoxypyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696415 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Ethoxynicotinaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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